![molecular formula C11H14ClN3O B1493006 2-Chloro-1-[4-(pyridin-4-yl)piperazin-1-yl]ethan-1-one CAS No. 491837-82-2](/img/structure/B1493006.png)
2-Chloro-1-[4-(pyridin-4-yl)piperazin-1-yl]ethan-1-one
Overview
Description
“2-Chloro-1-[4-(pyridin-4-yl)piperazin-1-yl]ethan-1-one” is a compound that belongs to a class of organic compounds known as thienopyridines . These are heterocyclic compounds containing a thiophene ring fused to a pyridine ring . This compound has been used in the design and synthesis of substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives as anti-tubercular agents .
Synthesis Analysis
In the synthesis of substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives, a series of novel compounds were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .Scientific Research Applications
Medicinal Chemistry: Potential Therapeutic Agent Synthesis
This compound has been explored for its potential role in the synthesis of therapeutic agents. Its structure, featuring a piperazine ring attached to a pyridine moiety, is a common motif in molecules with significant biological activity. For instance, derivatives of this compound have been studied for their cytotoxic activity against various cancer cell lines, indicating its potential as a scaffold for anticancer drugs .
Pharmacology: Drug Development and Bioactive Molecules
In pharmacology, the compound’s derivatives are valuable for developing new drugs. Its core structure is similar to that found in many pharmacologically active molecules, suggesting its utility in creating compounds with central nervous system activity, including potential antidepressants .
Biochemistry: Enzyme Inhibition Studies
Biochemically, this compound could be used to study enzyme interactions due to its structural features that may allow it to act as an inhibitor or modulator for certain enzymes. This can help in understanding disease mechanisms or developing enzyme-based assays .
Materials Science: Organic Electronic Materials
In materials science, the compound’s derivatives could be used in the development of organic electronic materials. The presence of the pyridine ring could confer electronic properties that are useful in the design of organic semiconductors or conductive polymers .
Analytical Chemistry: Chromatographic Studies
Analytical chemists might employ this compound in chromatographic studies to develop new methods for the separation of complex mixtures. Its unique chemical properties can serve as a standard or a reference compound in method development .
Organic Chemistry: Chemical Synthesis and Reaction Studies
For organic chemists, this compound offers a versatile starting point for synthetic transformations. It could be used to study various organic reactions, such as substitution or coupling reactions, to produce a wide array of derivatives with different functional groups .
properties
IUPAC Name |
2-chloro-1-(4-pyridin-4-ylpiperazin-1-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClN3O/c12-9-11(16)15-7-5-14(6-8-15)10-1-3-13-4-2-10/h1-4H,5-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZTSVALIEKLWPU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=NC=C2)C(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901226795 |
Source
|
| Record name | 2-Chloro-1-[4-(4-pyridinyl)-1-piperazinyl]ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901226795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-1-[4-(pyridin-4-yl)piperazin-1-yl]ethan-1-one | |
CAS RN |
491837-82-2 |
Source
|
| Record name | 2-Chloro-1-[4-(4-pyridinyl)-1-piperazinyl]ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=491837-82-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-1-[4-(4-pyridinyl)-1-piperazinyl]ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901226795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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